![molecular formula C14H18N4O3 B2572067 6-Amino-1-benzyl-5-(3-hydroxy-propylamino)-1H-pyrimidine-2,4-dione CAS No. 568544-08-1](/img/structure/B2572067.png)
6-Amino-1-benzyl-5-(3-hydroxy-propylamino)-1H-pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Amino-1-benzyl-5-(3-hydroxy-propylamino)-1H-pyrimidine-2,4-dione, also known as BHPP, is a pyrimidine derivative that has been extensively studied for its potential use in the treatment of various diseases. BHPP is a potent inhibitor of dihydroorotate dehydrogenase (DHODH), an enzyme involved in the de novo biosynthesis of pyrimidine nucleotides.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : Research has focused on developing efficient synthesis methods for related pyrimidine derivatives, including oxidative processes and ring-closure reactions. For instance, an improved one-step m-CPBA oxidative method has been utilized for synthesizing compounds with anti-HIV activities (Xiaowan Tang et al., 2015). Another study detailed the ring closure reaction of pyrimidine derivatives to produce benzo[b]pyrimido[4,5-h]naphthyridine derivatives (A. Khattab et al., 1996).
Chemical Transformations : Various chemical transformations of pyrimidine derivatives have been investigated, including reactions with α-amino acid derivatives and cyclocondensation processes to create new structures with potential biological activities (T. Inazumi et al., 1994).
Biological Applications
Anti-HIV Activities : Certain pyrimidine derivatives have been synthesized and shown to possess anti-HIV activities. These compounds demonstrate potential as therapeutic agents against HIV by inhibiting reverse transcriptase and integrase enzymes (Xiaowan Tang et al., 2015).
Antithrombotic Properties : Research has led to the synthesis of pyrimidine derivatives with favorable cerebral and peripheral antithrombotic effects. This highlights the compound's potential in developing treatments for thrombosis (H. Furrer et al., 1994).
Anticancer Activities : The exploration of 1,3-dialkylated-pyrimidin-2,4-diones revealed significant anticancer activities across various human tumor cell lines. The structure-activity relationship studies have pointed out the enhancement of anticancer activities through specific substitutions on the pyrimidine ring (Palwinder Singh & Kamaldeep Paul, 2006).
Properties
IUPAC Name |
6-amino-1-benzyl-5-(3-hydroxypropylamino)pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O3/c15-12-11(16-7-4-8-19)13(20)17-14(21)18(12)9-10-5-2-1-3-6-10/h1-3,5-6,16,19H,4,7-9,15H2,(H,17,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVWWXUCAQXTOPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(C(=O)NC2=O)NCCCO)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.